Cas no 2227846-27-5 (rac-(1R,3R)-3-(2-methoxy-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3R)-3-(2-methoxy-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227846-27-5
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6204330
• PubChem ID: 165648373
• Update Time: 2025-06-10

rac-(1R,3R)-3-(2-methoxy-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(2-methoxy-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine
• 2227846-27-5
• EN300-1735284

• Inchi： 1S/C12H16N2O3/c1-12(2)10(11(12)13)8-6-7(14(15)16)4-5-9(8)17-3/h4-6,10-11H,13H2,1-3H3/t10-,11-/m1/s1
• InChI Key： VDCCMTCIKIHQRI-GHMZBOCLSA-N
• SMILES： O(C)C1C=CC(=CC=1[C@@H]1[C@H](C1(C)C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.1Ų

Additional information on rac-(1R,3R)-3-(2-methoxy-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine

Introduction to rac-(1R,3R)-3-(2-methoxy-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227846-27-5)

rac-(1R,3R)-3-(2-methoxy-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine, with the CAS number 2227846-27-5, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclopropane ring structure and the presence of a nitro group and a methoxy substituent on the phenyl ring. These structural features contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chiral nature of rac-(1R,3R)-3-(2-methoxy-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine is particularly noteworthy. Chirality plays a crucial role in the biological activity and pharmacological properties of many compounds. The presence of chiral centers can lead to enantiomers with different biological activities, which can be leveraged to optimize drug efficacy and reduce side effects. Recent studies have highlighted the importance of enantiomeric purity in drug development, emphasizing the need for advanced synthetic methods to produce enantiomerically pure compounds.

The cyclopropane ring in rac-(1R,3R)-3-(2-methoxy-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine is a key structural feature that influences its chemical reactivity and biological activity. Cyclopropane rings are known for their high strain energy, which can affect the compound's conformational flexibility and interactions with biological targets. This strain can also influence the compound's metabolic stability and bioavailability, making it an important consideration in drug design.

The nitro group on the phenyl ring is another significant structural element of rac-(1R,3R)-3-(2-methoxy-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine. Nitro groups are known for their strong electron-withdrawing properties, which can modulate the electronic distribution within the molecule. This can affect the compound's binding affinity to various receptors and enzymes, potentially enhancing its pharmacological activity. Additionally, nitro groups can undergo reduction reactions under physiological conditions, leading to the formation of active metabolites that may contribute to the overall therapeutic effect.

The methoxy substituent on the phenyl ring further enhances the chemical diversity of rac-(1R,3R)-3-(2-methoxy-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine. Methoxy groups are known to increase lipophilicity and improve membrane permeability, which can enhance the compound's ability to cross cell membranes and reach its target site. This feature is particularly important for drugs that need to penetrate specific tissues or organs.

In recent years, there has been growing interest in exploring the potential therapeutic applications of compounds with similar structures to rac-(1R,3R)-3-(2-methoxy-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine. For instance, studies have shown that similar compounds exhibit promising anti-inflammatory and anti-cancer activities. The anti-inflammatory properties are attributed to their ability to inhibit pro-inflammatory cytokines and enzymes such as COX-2. In cancer research, these compounds have been found to induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways.

The synthesis of rac-(1R,3R)-3-(2-methoxy-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine has been a subject of extensive research due to its complex structure. Various synthetic routes have been developed to achieve high yields and enantiomeric purity. One common approach involves the use of asymmetric catalysis techniques, such as asymmetric hydrogenation or enantioselective organocatalysis. These methods not only improve the efficiency of synthesis but also ensure that the desired enantiomer is produced with high purity.

The pharmacokinetic properties of rac-(1R,3R)-3-(2-methoxy-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine have also been investigated in preclinical studies. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound has shown good oral bioavailability and favorable pharmacokinetic parameters, making it a promising candidate for further development as a therapeutic agent.

In conclusion, rac-(1R,3R)-3-(2-methoxy-5-nitrophenyl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227846-27-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for drug discovery efforts. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use.